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Compound of Interest

Compound Name:
6-Isobutyl-3-methyl-2,3-dihydro-

1H-inden-1-one

Cat. No.: B12335263

Get Quote

Topic: Chemical Identity, Synthesis, and Control of Ibuprofen Impurity V Audience:

Pharmaceutical Scientists, Process Chemists, and Regulatory Affairs Professionals

Executive Summary
CAS 1340024-54-5 corresponds to 3-methyl-6-(2-methylpropyl)-2,3-dihydro-1H-inden-1-one

(also known as 6-isobutyl-3-methyl-1-indanone). In the pharmaceutical industry, it is designated

as Ibuprofen Impurity V (or Impurity 60). It is a cyclic ketone formed as a byproduct during the

Friedel-Crafts acylation or subsequent carbonylation steps in the synthesis of Ibuprofen (2-(4-

isobutylphenyl)propanoic acid).

Understanding this molecule is essential for establishing critical quality attributes (CQAs) in

Ibuprofen API manufacturing, as its presence indicates specific side-reactions involving the

aliphatic side chain or cyclization precursors.

Chemical Identity & Physicochemical Properties[1]
[2][3]
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The following table summarizes the core identifiers for CAS 1340024-54-5.

Parameter Technical Detail

CAS Number 1340024-54-5

IUPAC Name
3-methyl-6-(2-methylpropyl)-2,3-dihydro-1H-

inden-1-one

Common Name
Ibuprofen Impurity V; 6-Isobutyl-3-methyl-1-

indanone

Molecular Formula C₁₄H₁₈O

Molecular Weight 202.29 g/mol

Structure Type Indanone (Benzocyclopentanone)

Stereochemistry
Racemic (Chiral center at C3 of the indanone

ring)

Appearance Pale yellow to colorless oil or low-melting solid

Solubility
Soluble in Methanol, Acetonitrile, Chloroform;

Insoluble in Water

SMILES CC(C)CC1=CC2=C(C=C1)C(C)CC2=O

Mechanism of Formation
The formation of CAS 1340024-54-5 is a classic example of an intramolecular Friedel-Crafts

cyclization. While Ibuprofen itself is a propanoic acid derivative, this impurity arises from a four-

carbon chain precursor (butanoic acid derivative) or a rearrangement of the propanoic side

chain under harsh acidic conditions.

Mechanistic Pathway[6][7][8]
Precursor Formation: The reaction of isobutylbenzene with a crotonyl equivalent (or side

reaction during acylation) generates 3-(4-isobutylphenyl)but-2-enoic acid or 3-(4-

isobutylphenyl)butanoic acid.
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Acid Activation: In the presence of strong Lewis acids (e.g., AlCl₃) or Brønsted acids (e.g.,

Polyphosphoric Acid - PPA), the carboxylic acid is activated to an acylium ion.

Cyclization: The acylium ion attacks the ortho-position of the aromatic ring (intramolecular

Friedel-Crafts acylation).

Result: Formation of the 5-membered ketone ring, yielding the 1-indanone structure.[1]

Pathway Diagram (Graphviz)
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Caption: Mechanistic pathway for the formation of CAS 1340024-54-5 via intramolecular

cyclization of a C4-phenylalkanoic acid precursor.

Synthesis Protocol (Reference Standard)
To synthesize CAS 1340024-54-5 for use as a qualified Reference Standard, a targeted

Nazarov Cyclization or PPA-mediated cyclization is recommended. The following protocol uses

Polyphosphoric Acid (PPA) due to its reliability in forming indanones.

Reagents & Materials
Precursor: 3-(4-isobutylphenyl)butanoic acid (1.0 eq)

Reagent: Polyphosphoric Acid (PPA) (10-20 wt eq)

Solvent: Dichloromethane (DCM) for extraction

Wash: Saturated NaHCO₃, Brine

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.preprints.org/frontend/manuscript/eb8df87e58f3a48a503784ba666706a1/download_pub
https://www.benchchem.com/product/b12335263/docs?utm_src=pdf-body-img#technical-guide-iupac-name-and-characterization-of-cas-1340024-54-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Methodology
Preparation: In a round-bottom flask equipped with a mechanical stirrer, charge

Polyphosphoric Acid (PPA). Heat the PPA to 60–70°C to lower its viscosity.

Addition: Slowly add 3-(4-isobutylphenyl)butanoic acid to the stirring PPA. Ensure the

addition is gradual to prevent local overheating.

Cyclization: Increase the temperature to 90–100°C. Stir the mixture for 2–4 hours. Monitor

the reaction progress by TLC (Hexane:Ethyl Acetate 8:2) or HPLC until the starting acid is

consumed.

Quenching: Cool the reaction mixture to roughly 50°C. Pour the viscous dark syrup slowly

onto crushed ice (500 g) with vigorous stirring. The complex will hydrolyze, and the organic

product will separate as an oil or precipitate.

Extraction: Extract the aqueous mixture with Dichloromethane (3 x 100 mL).

Purification:

Combine organic layers and wash with Saturated NaHCO₃ (to remove unreacted acid).

Wash with Brine and dry over Anhydrous Na₂SO₄.

Concentrate under reduced pressure.

Final Purification: Purify the crude oil via silica gel column chromatography (Eluent:

Hexane/Ethyl Acetate gradient 95:5 to 90:10) to obtain CAS 1340024-54-5 as a pale

yellow oil.

Analytical Characterization
For the detection and quantification of this impurity in Ibuprofen API, a reversed-phase HPLC

method is required. The indanone structure provides a distinct UV chromophore compared to

the parent drug.

HPLC Method Parameters
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Parameter Condition

Column
C18 (L1), 150 mm x 4.6 mm, 5 µm (e.g., Zorbax

Eclipse Plus or equiv.)

Mobile Phase A 0.1% Phosphoric Acid in Water (pH ~2.5)

Mobile Phase B Acetonitrile

Flow Rate 1.0 mL/min

Gradient
T=0: 60% A / 40% BT=15: 20% A / 80% BT=20:

20% A / 80% B

Detection
UV at 254 nm (Indanone carbonyl absorption)

and 214 nm

Retention Time (RT)

Ibuprofen: ~8-9 minImpurity V (CAS 1340024-

54-5): ~11-13 min (More lipophilic due to

cyclization)

Self-Validating Logic
UV Spectrum: The impurity possesses a conjugated ketone (indanone), which exhibits a

characteristic UV absorption band around 240-250 nm (n→π* and π→π* transitions).

Ibuprofen (simple aromatic acid) has lower absorbance in this region. A ratio of absorbance

at 254/214 nm can serve as a peak purity check.

Relative Retention: Being a cyclic ketone without the free carboxylic acid (if formed from the

acid precursor) or being less polar than the acid, it typically elutes after Ibuprofen in

reversed-phase conditions.

Regulatory & Safety Context
Classification: Process-Related Impurity.

ICH Q3A(R2) Guidelines: As a known impurity, it must be reported if present above 0.05%

(reporting threshold) and identified/qualified if above 0.10% or 1.0 mg/day intake (whichever

is lower).
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Genotoxicity: Indanones are generally not structural alerts for genotoxicity (unlike hydrazines

or epoxides). However, standard in silico (QSAR) assessment is recommended for

regulatory filing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. preprints.org [preprints.org]

To cite this document: BenchChem. [Technical Guide: IUPAC Name and Characterization of
CAS 1340024-54-5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12335263/docs#technical-guide-iupac-name-and-
characterization-of-cas-1340024-54-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12335263?utm_src=pdf-custom-synthesis#bc-rfq
https://www.preprints.org/frontend/manuscript/eb8df87e58f3a48a503784ba666706a1/download_pub
https://www.benchchem.com/product/b12335263/docs#technical-guide-iupac-name-and-characterization-of-cas-1340024-54-5
https://www.benchchem.com/product/b12335263/docs#technical-guide-iupac-name-and-characterization-of-cas-1340024-54-5
https://www.benchchem.com/product/b12335263/docs#technical-guide-iupac-name-and-characterization-of-cas-1340024-54-5
https://www.benchchem.com/product/b12335263/docs#technical-guide-iupac-name-and-characterization-of-cas-1340024-54-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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